Cas no 833483-45-7 (1-(3-aminopyrrolidin-1-yl)ethan-1-one)

• Product Name: 1-(3-aminopyrrolidin-1-yl)ethan-1-one
• CAS No: 833483-45-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD11849569
• CID: 672293
• PubChem ID: 11217265
• Update Time: 2025-05-19

1-(3-aminopyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminopyrrolidin-1-yl)ethanone
• 1-Acetyl-3-aminopyrrolidine
• 1-Acetyl-3-aminopyrrolidine(HCl)
• 3-Pyrrolidinamine, 1-acetyl-
• 1-(3-aminopyrrolidin-1-yl)ethan-1-one
• 1-(3-Amino-1-pyrrolidinyl)ethanone (ACI)
• 3-Pyrrolidinamine, 1-acetyl- (9CI)

• MDL： MFCD11849569
• Inchi： 1S/C6H12N2O/c1-5(9)8-3-2-6(7)4-8/h6H,2-4,7H2,1H3
• InChI Key： QTFVAHXVSVHNQR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC(N)CC1

Computed Properties

• Exact Mass: 128.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 46.33000
• LogP: 0.20410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3-aminopyrrolidin-1-yl)ethan-1-one

Introduction to 1-(3-Aminopyrrolidin-1-yl)ethan-1-one (CAS No. 833483-45-7)

1-(3-Aminopyrrolidin-1-yl)ethan-1-one, also known by its CAS number 833483-45-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring and an acetamide functional group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 1-(3-Aminopyrrolidin-1-yl)ethan-1-one consists of a pyrrolidine ring substituted with an amino group at the 3-position and an acetamide group at the 1-position. This configuration imparts specific chemical and biological properties that have been extensively studied in recent years. The compound's ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for drug design and development.

In the realm of medicinal chemistry, 1-(3-Aminopyrrolidin-1-yl)ethan-1-one has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its potential in the treatment of various diseases, including neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent neuroprotective effects, potentially offering new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological properties of 1-(3-Aminopyrrolidin-1-yl)ethan-1-one have also been explored in the context of cancer research. A 2021 study in the Cancer Research journal reported that certain derivatives of this compound possess antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. These findings suggest that 1-(3-Aminopyrrolidin-1-yl)ethan-1-one derivatives could be developed into novel anticancer agents with improved efficacy and reduced side effects compared to existing treatments.

In addition to its therapeutic potential, 1-(3-Aminopyrrolidin-1-yl)ethan-1-one has been investigated for its role in modulating inflammatory responses. A study published in the Inflammation Research journal in 2020 found that this compound and its derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic inflammatory diseases.

The synthetic accessibility of 1-(3-Aminopyrrolidin-1-yl)ethan-1-one is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 3-amino-pyrrolidine with acetyl chloride or acetic anhydride under controlled conditions. This synthetic flexibility allows researchers to easily modify the structure of the compound to optimize its biological activity and pharmacokinetic properties.

The safety profile of 1-(3-Aminopyrrolidin-1-yl)ethan-1-one has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 1-(3-Aminopyrrolidin-1-yl)ethan-1-one (CAS No. 833483-45-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this versatile compound.